Cas no 172991-73-0 (2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester)

• Product Name: 2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester
• CAS No: 172991-73-0
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 4704331
• Update Time: 2023-08-29

2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxymethyl-oxazole-5-carboxylic acid ethyl ester
• 5-Oxazolecarboxylic acid, 2-(hydroxymethyl)-, ethyl ester

• Inchi： 1S/C7H9NO4/c1-2-11-7(10)5-3-8-6(4-9)12-5/h3,9H,2,4H2,1H3
• InChI Key： PQQNZNXCUSENCP-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Topological Polar Surface Area: 72.6